Cas no 2613382-92-4 (methyl 3-(morpholin-2-yl)propanoate hydrochloride)

• Product Name: methyl 3-(morpholin-2-yl)propanoate hydrochloride
• CAS No: 2613382-92-4
• MF: C₈H₁₆ClNO₃
• MW: 209.670541763306
• MDL: MFCD33031769
• CID: 5416411
• PubChem ID: 146472311
• Update Time: 2025-06-13

methyl 3-(morpholin-2-yl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 3-(morpholin-2-yl)propanoate hydrochloride
• methyl 3-(morpholin-2-yl)propanoate hydrochloride

• MDL： MFCD33031769
• Inchi： 1S/C8H15NO3.ClH/c1-11-8(10)3-2-7-6-9-4-5-12-7;/h7,9H,2-6H2,1H3;1H
• InChI Key： JMLMNAZUGZHSFJ-UHFFFAOYSA-N
• SMILES： C(C1OCCNC1)CC(=O)OC.Cl

Additional information on methyl 3-(morpholin-2-yl)propanoate hydrochloride

Comprehensive Analysis of Methyl 3-(Morpholin-2-yl)propanoate Hydrochloride (CAS No. 261338-92-4)

Methyl 3-(morpholin-2-yl)propanoate hydrochloride (CAS No. 261338-92-4) is a chemically synthesized organic compound with significant applications in pharmaceutical research and fine chemical synthesis. This compound, often abbreviated as MMPH, belongs to the class of morpholine derivatives, which are widely recognized for their versatility in drug discovery and material science. Its molecular structure combines a morpholine ring with a propanoate ester group, making it a valuable intermediate for developing bioactive molecules.

In recent years, the demand for morpholine-based compounds has surged due to their role in designing kinase inhibitors, antiviral agents, and central nervous system (CNS) therapeutics. Researchers are particularly interested in CAS 261338-92-4 for its potential to modulate protein-protein interactions and enzyme activity. The hydrochloride salt form enhances its solubility, a critical factor for bioavailability in preclinical studies. This aligns with the growing trend of optimizing drug-like properties in early-stage research.

The synthesis of methyl 3-(morpholin-2-yl)propanoate hydrochloride typically involves a multi-step process, including esterification and amine protection strategies. Advanced techniques like HPLC purification ensure high purity (>98%), meeting the stringent requirements of pharmaceutical-grade materials. Analytical characterization via NMR, mass spectrometry, and FT-IR confirms its structural integrity, addressing the industry's focus on quality control and regulatory compliance.

From an industrial perspective, CAS 261338-92-4 is gaining traction in custom synthesis and contract manufacturing markets. Companies specializing in building blocks for drug discovery highlight its utility in creating fragment libraries for high-throughput screening. This resonates with the increasing adoption of AI-driven drug design, where such compounds serve as inputs for machine learning models predicting molecular interactions.

Environmental and safety considerations for handling methyl 3-(morpholin-2-yl)propanoate hydrochloride follow standard laboratory protocols. While not classified as hazardous under major regulatory frameworks, proper personal protective equipment (PPE) is recommended during manipulation. This reflects the broader shift toward green chemistry principles in synthetic workflows, minimizing waste and energy consumption.

Future research directions for 261338-92-4 may explore its applicability in bioconjugation or as a precursor for prodrug development. The compound's structural modularity allows derivatization at both the morpholine and ester functionalities, offering avenues for structure-activity relationship (SAR) studies. Such investigations align with trending topics like targeted drug delivery and precision medicine.